Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0194391 2-(4-(3-Chloro-2-hydroxypropoxy)phenyl)acetamide 115538-83-5 C11H14ClNO3
VC0194628 Dehydro isradipine 116169-18-7 C19H19N3O5
VC0194457 Bivalirudin 128270-60-0 C98H138N24O33
VC0194601 Methanone, (4-chlorophenyl)[4-(1-methylethoxy)phenyl]- 154356-96-4 C16H15ClO2
VC0194479 Piperazine, 1-[(1-pyrrolidinylcarbonyl)methyl]-4-(3,4,5-trimethoxycinnamoyl)-, maleate 26328-04-1 C26H33N3O9-2
VC0194466 Bumetanide impurity (3-Nitro-4-phenoxy-5-sulfamoylbenzoic Acid) 28328-53-2 C13H10N2O7S
VC0194465 Bumetanide related compound A (Desbutyl Bumetanide) 28328-54-3 C13H12N2O5S
VC0194445 Benzbromarone Impurity 6 3131-63-3 C10H10O
VC0194464 Butyl 3-aminosulphonyl-5-butylamino-4-phenoxybenzoate 32643-00-8 C21H28N2O5S
VC0194446 3,5-Dibromo-4-hydroxybenzoic acid 3337-62-0 C7H4Br2O3
VC0193257 6-Hydroxy Bexarotene 368451-07-4 C24H28O3
VC0194474 Cangrelor Impurity 6 43157-50-2 C10H13N5O4S
VC0194451 Apoatropine 500-55-0 C17H21NO2
VC0194438 [(1S,5S)-8-Methyl-8-azabicyclo[3.2.1]octan-3-yl] 3-hydroxy-2-phenylpropanoate 51-55-8 C17H23NO3
VC0194384 Thio-aripiprazole 573691-04-0 C23H27Cl2N3OS
VC0194460 1’-Hydroxy Bufuralol (Mixture of Diastereomers) 57704-16-2 C16H23NO3
VC0193263 Buserelin Acetate 57982-77-1 C60H86N16O13
VC0194461 Bufuralol hydrochloride 59652-29-8 C16H24NO2Cl
VC0194541 1-(3-Hydroxy-4-methoxyphenyl)ethanone 6100-74-9 C9H10O3
VC0194443 (8-Methyl-8-azabicyclo[3.2.1]octan-3-yl) (2S)-3-hydroxy-2-phenylpropanoate;sulfuric acid 620-61-1 2C17H23NO3.H2O4S
VC0194442 Atropine sulfate hydrate (2:1:2) 73791-47-6 2C17H23NO3.H2O4S.2H2O
VC0194475 [(2R,3S,4R,5R)-3,4-Dihydroxy-5-[6-(2-methylsulfanylethylamino)-2-(3,3,3-trifluoropropylsulfanyl)purin-9-yl]oxolan-2-yl]methyl dihydrogen phosphate 847460-53-1 C16H23F3N5O6PS2
VC0194447 Beraprost Sodium Salt 88475-69-8 C24H29O5Na
VC0194452 Benzbromarone Impurity A 94729-09-6 C17H13BrO3
VC0194423 Cis-Atracurium Besylate 96946-42-8 C65H82N2O18S2